Cas no 1072946-07-6 (3-(3-Isopropylthioureido)phenylboronic acid)

• Product Name: 3-(3-Isopropylthioureido)phenylboronic acid
• CAS No: 1072946-07-6
• MF: C₁₀H₁₅BN₂O₂S
• MW: 238.114300966263
• MDL: MFCD09972112
• CID: 857719
• PubChem ID: 46738730
• Update Time: 2025-11-02

3-(3-Isopropylthioureido)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Isopropylthioureido)phenylboronic acid
• [3-(propan-2-ylcarbamothioylamino)phenyl]boronic acid
• CS-0178721
• (3-{[(Propan-2-yl)carbamothioyl]amino}phenyl)boronic acid
• SCHEMBL2559389
• AKOS015838383
• 1072946-07-6
• BS-26136
• DTXSID40674385
• 3-(3-Isopropylthioureido)phenylboronicacid
• MFCD09972112

• MDL： MFCD09972112
• Inchi： 1S/C10H15BN2O2S/c1-7(2)12-10(16)13-9-5-3-4-8(6-9)11(14)15/h3-7,14-15H,1-2H3,(H2,12,13,16)
• InChI Key： XUTHANAUPCKWGR-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=C(B(O)O)C=1)NC(C)C

Computed Properties

• Exact Mass: 238.09500
• Monoisotopic Mass: 238.0947291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.6Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.6 g/l) (25 º C),
• PSA: 96.61000
• LogP: 0.52510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 3-(3-Isopropylthioureido)phenylboronic acid

3-(3-Isopropylthioureido)phenylboronic Acid: A Versatile Boronic Acid Derivative with Expanding Applications

3-(3-Isopropylthioureido)phenylboronic acid (CAS No. 1072946-07-6) is an organoboron compound that has gained significant attention in recent years due to its unique chemical properties and wide-ranging applications. As a boronic acid derivative, this compound features both a phenylboronic acid moiety and an isopropylthiourea functional group, making it particularly valuable in various chemical and pharmaceutical applications.

The molecular structure of 3-(3-isopropylthioureido)phenylboronic acid combines the characteristics of arylboronic acids with thiourea derivatives, creating a compound with interesting reactivity patterns. This dual functionality allows it to participate in diverse chemical reactions, including Suzuki-Miyaura cross-coupling, which is currently one of the most searched topics in synthetic chemistry circles. Researchers are particularly interested in how the isopropylthiourea group influences the compound's binding properties and stability.

In pharmaceutical research, 3-(3-isopropylthioureido)phenylboronic acid has shown promise as a building block for drug development. Its ability to form reversible covalent bonds with diols and other functional groups makes it valuable for creating targeted drug delivery systems - a hot topic in modern medicine. Recent studies have explored its potential in developing enzyme inhibitors and receptor modulators, particularly in areas like diabetes research and cancer therapeutics.

The compound's boronic acid functionality has made it particularly relevant in the development of glucose sensors, aligning with the growing demand for better diabetes management tools. As wearable health technology becomes more prevalent, researchers are investigating how derivatives of 3-(3-isopropylthioureido)phenylboronic acid can improve the accuracy and longevity of continuous glucose monitoring devices.

In materials science, this compound has found applications in the creation of self-healing polymers and smart materials. The dynamic nature of boronic acid-diol interactions allows for the development of materials that can respond to environmental changes, a feature that's currently driving innovation in packaging and biomedical engineering. The isopropylthiourea moiety adds additional functionality that can be exploited for creating materials with specific recognition properties.

From a synthetic chemistry perspective, 3-(3-isopropylthioureido)phenylboronic acid serves as an important intermediate in organic synthesis. Its use in palladium-catalyzed coupling reactions remains a subject of active research, with scientists exploring how to optimize reaction conditions for better yields and selectivity. The compound's stability and solubility characteristics make it particularly useful for creating complex molecular architectures.

The growing interest in boron-containing compounds in medicinal chemistry has significantly increased the demand for specialized boronic acids like 3-(3-isopropylthioureido)phenylboronic acid. Pharmaceutical companies are particularly interested in its potential for creating proteasome inhibitors and other therapeutic agents, as evidenced by numerous recent patent applications in this area.

In analytical chemistry, derivatives of 3-(3-isopropylthioureido)phenylboronic acid have shown promise as molecular recognition elements in sensor development. Researchers are exploring its use in creating selective detection systems for various biologically important molecules, addressing the current need for more sensitive and specific diagnostic tools.

The compound's unique properties have also made it valuable in catalysis research. Recent studies have demonstrated its potential as a ligand in transition metal catalysis, particularly for reactions requiring precise control over stereochemistry. This application aligns with the pharmaceutical industry's growing need for efficient methods to produce chiral drugs.

As research into boronic acid chemistry continues to expand, 3-(3-isopropylthioureido)phenylboronic acid is likely to find even more applications. Current trends in green chemistry have prompted investigations into its use in more sustainable synthetic processes, while advances in nanotechnology are exploring its potential in creating functionalized nanoparticles for various applications.

The safety profile and handling requirements for 3-(3-isopropylthioureido)phenylboronic acid are typical for organoboron compounds of its class. Proper laboratory practices should always be followed when working with this material, including the use of appropriate personal protective equipment and proper ventilation.

Looking to the future, the versatility of 3-(3-isopropylthioureido)phenylboronic acid suggests it will remain an important compound in chemical research and industrial applications. Its ability to bridge organic synthesis, materials science, and pharmaceutical development makes it particularly valuable in our era of interdisciplinary research and innovation.